2-{[3-(4-benzylpiperidin-1-yl)pyrazin-2-yl]thio}-N-(2,3-dimethoxybenzyl)acetamide

• IUPAC Name: N-(furan-2-ylmethyl)-1-[3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C25H25N5O3/c1-17-5-2-6-19(15-17)22-28-25(33-29-22)21-8-3-11-26-23(21)30-12-9-18(10-13-30)24(31)27-16-20-7-4-14-32-20/h2-8,11,14-15,18H,9-10,12-13,16H2,1H3,(H,27,31)
• InChI Key: VCKGQOUXTYQXQI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NOC(=N2)C3=C(N=CC=C3)N4CCC(CC4)C(=O)NCC5=CC=CO5
• Molecular Formula: C25H25N5O3
• Molecular Weight: 443.5 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. A series of novel substituted-N- (6- (4- (pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were designed, synthesized, and evaluated for their anti-tubercular activity.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrazine ring attached to a benzylpiperidinyl group and a thioacetamide group. The molecular weight of the compound is 443.507.

Chemical Reactions Analysis

While specific chemical reactions involving this compound have not been detailed in the available resources, similar compounds have been synthesized and evaluated for their anti-tubercular activity.

Scientific Research Applications

Antioxidant and Anti-inflammatory Properties

Compounds with pyrazine structures have been studied for their biological activities, including antioxidant and anti-inflammatory effects. For instance, a synthesized compound, 2-(4-phenylpiperazin-1-yl)-N-(pyrazin-2-yl)acetamide, showed notable DPPH radical scavenging activity, along with analgesic and anti-inflammatory activities, suggesting potential therapeutic applications for related structures (Nayak et al., 2014).

Antitumor Activity

Another area of application is in the development of antitumor agents. Novel derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide have shown significant anti-inflammatory activity, which is often linked to potential antitumor properties, indicating the relevance of similar compounds in cancer research (Sunder & Maleraju, 2013).

Coordination Complexes and Antioxidant Activity

Research on pyrazole-acetamide derivatives, such as the synthesis of novel Co(II) and Cu(II) coordination complexes, highlights the significance of these compounds in the development of materials with potential antioxidant activities. These studies demonstrate the versatility of pyrazine and acetamide derivatives in forming complexes with metal ions, which could be harnessed for various biomedical applications (Chkirate et al., 2019).

Antibacterial Activity

The synthesis of compounds with acetamide linkages, such as 2-[(5-aryl-1,3,4-oxadiazol-2-yl)thio]-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamide derivatives, has been explored for antibacterial applications. These compounds have shown significant activity against various bacterial strains, suggesting the potential of related structures in developing new antibacterial agents (Ramalingam et al., 2019).